Cas no 1903669-41-9 (N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide)

• Product name: N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide
• CAS No: 1903669-41-9
• MF: C₁₄H₂₀N₆O₅S₃
• MW: 448.540798187256
• CID: 5823164
• PubChem ID: 92113388

N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide
• N-(5-((4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)sulfonyl)thiazol-2-yl)acetamide
• AKOS025374936
• N-[5-[[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]sulfonyl]-1,3-thiazol-2-yl]acetamide
• F6512-6309
• 1903669-41-9

• Inchi： 1S/C14H20N6O5S3/c1-11(21)17-14-15-8-13(26-14)28(24,25)20-5-3-4-19(6-7-20)27(22,23)12-9-18(2)10-16-12/h8-10H,3-7H2,1-2H3,(H,15,17,21)
• InChI Key： PZRNLQQEFNHAJI-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCCN(CC1)S(C1=CN=C(NC(C)=O)S1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 448.06573128g/mol
• Monoisotopic Mass: 448.06573128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 180Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide

Comprehensive Analysis of N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide (CAS No. 1903669-41-9)

The compound N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide, identified by its CAS No. 1903669-41-9, represents a sophisticated molecular entity with significant potential in pharmaceutical research. Its intricate structure combines a 1,4-diazepane core with a 1-methyl-1H-imidazole sulfonyl group and a thiazole acetamide moiety, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique sulfonamide linkages and heterocyclic components.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide aligns with this trend, as its structural features suggest possible interactions with kinase or G-protein-coupled receptor (GPCR) targets. These attributes have sparked discussions in online forums and academic circles, with queries like "How does sulfonamide chemistry enhance drug bioavailability?" or "What role do thiazole derivatives play in modern drug design?" frequently appearing in search engine trends.

The synthesis of CAS No. 1903669-41-9 involves multi-step organic transformations, emphasizing the importance of sulfonylation and heterocyclic coupling reactions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying its purity and structural integrity. This compound's stability under physiological conditions is another area of active investigation, particularly for researchers exploring its ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a commercial perspective, N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide is gaining traction among suppliers of pharmaceutical intermediates. Its inclusion in compound libraries for high-throughput screening (HTS) underscores its relevance in identifying lead compounds for diseases like oncology or inflammatory disorders. Notably, the rise of AI-driven drug discovery platforms has further amplified interest in such structurally complex molecules, as machine learning models can predict their binding affinities with unprecedented accuracy.

Environmental and regulatory considerations for CAS No. 1903669-41-9 are also under scrutiny. While not classified as hazardous, its biodegradation pathways and ecotoxicological impact are being evaluated to align with green chemistry principles. This aligns with broader industry shifts toward sustainable synthesis methods, a topic frequently searched in conjunction with "pharmaceutical waste management" and "eco-friendly drug development."

In conclusion, N-5-({4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepan-1-yl}sulfonyl)-1,3-thiazol-2-ylacetamide exemplifies the convergence of medicinal chemistry and cutting-edge technology. Its multifaceted applications—from target identification to therapeutic candidate optimization—make it a compelling case study for both academia and industry. As search queries evolve to include terms like "next-generation sulfonamide drugs" or "thiazole-based therapeutics," this compound's profile will likely continue to grow in scientific and commercial significance.